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Compound of Interest

Compound Name: Acid Green 12

Cat. No.: B1593922

Introduction

Acid Green 12 is an anionic, pre-metallized acid dye used for dyeing protein and polyamide
fibers such as wool, silk, and nylon.[1] The staining mechanism relies on the formation of
strong ionic bonds between the dye molecules and the fiber. Polyamide fibers, in an acidic
medium, develop positive charges on their terminal amine groups (-NHz2).[2][3] These
protonated sites (-NHs*) serve as anchors for the negatively charged sulfonate groups (-SOs™)
of the acid dye.[4][5] This interaction is further stabilized by weaker forces like hydrogen bonds
and Van der Waals forces. The dyeing process is critically influenced by factors such as pH,
temperature, dye concentration, and the use of auxiliary chemicals, which control the rate of
dye uptake and ensure a level, or uniform, coloration.

Mechanism of Staining

The fundamental principle of staining polyamide fibers with acid dyes involves an electrostatic
attraction in an acidic environment. The amine end groups of the polyamide polymer are
protonated, creating cationic sites that readily bind with the anionic dye molecules.
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Caption: lonic interaction between protonated polyamide and anionic acid dye.
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Quantitative Data & Material Properties

ble 1: ies of id

Property Description Reference
C.I. Name Acid Green 12

CAS Number 10241-21-1

Molecular Formula C16H11N4NaOeS

Molecular Weight 410.34 g/mol

Appearance Variegated dark green powder

Solubility Soluble in water and ethanol

Wool, Silk, Polyamide Fibers,

Application
Leather, Paper

Table 2: Typical Laboratory Staining Recipe

This recipe is a general guideline. Optimal values may vary based on the specific polyamide
substrate (e.g., Nylon 6 vs. Nylon 6,6) and desired shade depth.
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Component

Concentration / Value

Purpose

Acid Green 12

0.1 - 4.0% (on weight of fiber)

Colorant

Acetic Acid (or Formic Acid)

To adjust pHt0 4.0 - 5.0

Protonates fiber amine groups

Sodium Sulfate (Glauber's
Salt)

5-10% (on weight of fiber)

Leveling agent; promotes even

dye migration

Retards initial dye uptake for

Leveling Agent (Surfactant) 0.5-2.0g/L )
uniform color
_ _ Ratio of liquid volume to fiber
Liquor Ratio 20:1to 50:1 ]
weight
Starting Temperature 40 °C
) Opens up fiber structure for
Final Temperature 95-100°C

dye diffusion

Staining Time

30 - 60 minutes at final

temperature

Allows for dye fixation

Table 3: Reported Fastness Properties of Acid Green 12

Fastness is graded on a scale, typically 1 (poor) to 5 (excellent) for color change and staining.

Fastness Test ISO Standard AATCC Standard Reference
Light Fastness 5-6 5

Soaping (Fading) 3-4 3

Soaping (Staining) 4 3

Perspiration (Fading) 4 4

Perspiration (Staining) 2 1

Seawater 3-4 3-4

Experimental Protocol
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This protocol details a standard laboratory procedure for staining polyamide (nylon) fibers.
1. Materials and Reagents

o Polyamide fiber/fabric sample

e C.I. Acid Green 12 dye powder

» Glacial Acetic Acid or Formic Acid (85%)

e Sodium Sulfate (anhydrous)

o Non-ionic detergent

» Distilled or deionized water

o Laboratory beaker or stainless steel dye pot
e Heating plate with magnetic stirring

e Thermometer

e pH meter or pH indicator strips

2. Preparation of Dye Stock Solution

o Accurately weigh the required amount of Acid Green 12 dye powder. For a 1% stock
solution, dissolve 1.0 g of dye in 100 mL of distilled water.

o Create a smooth paste by adding a small amount of hot (approx. 80°C) water to the dye
powder and mixing thoroughly.

e Gradually add the remaining volume of hot water while stirring until the dye is fully dissolved.
This concentrated stock solution can be stored for future use.

3. Staining Procedure

o Accurately weigh the dry polyamide fiber sample.
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Prepare the dyebath in a beaker with the required volume of distilled water to achieve the
desired liquor ratio (e.g., for a 5-gram sample and a 40:1 ratio, use 200 mL of water).

Add the calculated amount of Sodium Sulfate and any other leveling agents to the dyebath
and stir until dissolved.

Add the required volume of the Acid Green 12 stock solution to the dyebath and mix well.

Immerse the pre-wetted polyamide sample into the dyebath at a starting temperature of
approximately 40°C.

Begin heating the dyebath. Raise the temperature gradually at a rate of 1-2°C per minute.
Controlling the heating rate, especially between 65°C and 85°C, is crucial for achieving a
level dyeing.

When the temperature reaches approximately 60°C, slowly add the required amount of
acetic acid to lower the pH to the target range of 4.0-5.0. Do not pour the acid directly onto
the fiber.

Continue heating to 95-100°C and maintain this temperature for 30-60 minutes, stirring
gently and periodically to ensure uniform staining.

After the staining time is complete, turn off the heat and allow the dyebath to cool gradually
before removing the sample.

. Rinsing and Drying

Rinse the stained sample under cold running water until the water runs clear, removing any
unfixed dye.

Perform a final wash with a solution of 1 g/L non-ionic detergent at 60-70°C for 10 minutes to
improve wash fastness.

Rinse the sample thoroughly with warm and then cold water.

Squeeze out excess water and allow the fiber to air dry at room temperature.
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Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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